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Compound of Interest

Compound Name: 4-Aminosalicylic Acid

Cat. No.: B1667114

The following guide provides essential safety and logistical information for the proper disposal
of 4-Aminosalicylic Acid (4-ASA), tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for maintaining laboratory safety and
ensuring environmental compliance. All waste management activities must align with local,
state, and federal regulations.[1]

Immediate Safety and Handling

Before handling 4-Aminosalicylic Acid for disposal, it is crucial to use appropriate Personal
Protective Equipment (PPE) to mitigate risks of irritation and exposure.

o Eye Protection: Wear chemical safety goggles or glasses with side shields.[1]

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a laboratory
coat.[1]

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhaling dust.[2][3]

General Hygiene: Wash hands thoroughly after handling.[4]

General Disposal and Containment Protocol

Disposal of 4-Aminosalicylic Acid must be managed through a designated hazardous waste
stream. Do not dispose of this chemical in standard trash or down the sanitary sewer.[5]
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» Waste Collection: Place all 4-Aminosalicylic Acid waste, including contaminated materials
like weighing paper and PPE, into a chemically compatible, leak-proof hazardous waste
container.[1][2]

o Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name "4-Aminosalicylic Acid," and identify its associated hazards (e.g., Irritant).[1]

o Storage: Keep the hazardous waste container securely closed and store it in a designated,
cool, and well-ventilated satellite accumulation area.[3][6] Ensure it is stored away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

» Professional Disposal: Arrange for the collection of the waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
service.[5] Disposal will likely be carried out via controlled incineration or at a licensed
chemical destruction plant.[5]

Properties Relevant to Safety and Disposal

The following table summarizes key data for 4-Aminosalicylic Acid.

Property Value Source(s)
Chemical Formula C7H7NOs3 [6]
) White to light brown bulky
Physical Appearance [1][4]
powder
pH of 0.1% Solution 3.5 [1]
Acute Oral Toxicity (LD50) 4000 mg/kg [Rat] [6]

Protocol for Spill Decontamination

This protocol details the procedure for cleaning and decontaminating surfaces after a small spill
of solid 4-Aminosalicylic Acid.

Objective: To safely clean up spilled 4-Aminosalicylic Acid, collect it for disposal, and
decontaminate the affected surface.
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Materials:

Appropriate PPE (gloves, safety goggles, lab coat)

Tools for solid collection (e.g., scoop, brush, dustpan)

Hazardous waste container, properly labeled

Dilute solution of sodium carbonate

Water

Paper towels

Procedure:

Secure the Area: Ensure the spill area is well-ventilated. For larger spills, alert personnel and
restrict access to the area.[1]

e Collect the Spilled Solid: Carefully sweep or scoop the spilled 4-Aminosalicylic Acid
powder.[2] Use dry clean-up procedures and avoid generating dust.[1]

» Containerize the Waste: Place the collected solid into a designated and clearly labeled
hazardous waste disposal container.[6][7]

» Neutralize the Residue: Prepare a dilute solution of sodium carbonate. Apply it to the
contaminated surface to neutralize any remaining residue.[6][7]

» Final Cleaning: Finish cleaning by wiping the area with water and paper towels.[6][7]

o Dispose of Contaminated Materials: Place the used paper towels and any other
contaminated cleaning materials into the hazardous waste container.

» Final Disposal: Seal the waste container and manage it according to the general disposal
protocol outlined above.

4-Aminosalicylic Acid Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper management and disposal of 4-Aminosalicylic Acid waste.
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Caption: Workflow for the safe disposal of 4-Aminosalicylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1667114?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667114?utm_src=pdf-body
https://www.benchchem.com/product/b1667114?utm_src=pdf-custom-synthesis
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-277101.pdf
https://ferris.msdssoftware.com/ImageDir/18303390.pdf
https://www.fishersci.com/store/msds?partNumber=AC104620050&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-4aminosalicylic-acid-CASNO-65-49-D0018-EN.aspx
https://www.guidechem.com/msds/65-49-6.html
https://www.oxfordlabfinechem.com/msds/(A-00695-100)%204-AMINO%20SALICYLIC%20ACID.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00233.pdf?1265922740
https://www.benchchem.com/product/b1667114#4-aminosalicylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1667114#4-aminosalicylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1667114#4-aminosalicylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1667114#4-aminosalicylic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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